Cas no 1249203-25-5 (3-(4-Ethyl-4H-1,2,4-triazol-3-yl)piperidine)

• Product Name: 3-(4-Ethyl-4H-1,2,4-triazol-3-yl)piperidine
• CAS No: 1249203-25-5
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 4691188
• Update Time: 2025-05-20

3-(4-Ethyl-4H-1,2,4-triazol-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethyl-4H-1,2,4-triazol-3-yl)piperidine
• 3-(4-Ethyl-4H-1,2,4-triazol-3-yl)piperidine

• Inchi： 1S/C9H16N4/c1-2-13-7-11-12-9(13)8-4-3-5-10-6-8/h7-8,10H,2-6H2,1H3
• InChI Key： ZNSVPQLNYYMMGF-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=NN=CN2CC)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Topological Polar Surface Area: 42.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(4-Ethyl-4H-1,2,4-triazol-3-yl)piperidine

3-(4-Ethyl-4H-1,2,4-Triazol-3-yl)Piperidine: A Comprehensive Overview

3-(4-Ethyl-4H-1,2,4-triazol-3-yl)piperidine, also known by its CAS registry number CAS No. 1249203-25-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a piperidine ring with a triazole moiety. The presence of the ethyl group on the triazole ring adds to its structural complexity and potential functional versatility.

The synthesis of 3-(4-Ethyl-4H-1,2,4-triazol-3-yl)piperidine involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

The structural features of this compound make it an attractive candidate for various applications. In the pharmaceutical industry, 3-(4-Ethyl-4H-1,2,4-triazol-3-yl)piperidine has shown promise as a potential drug candidate due to its ability to interact with biological targets such as enzymes and receptors. Studies have demonstrated that this compound exhibits modulatory effects on key cellular pathways, making it a subject of interest in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. The triazole moiety in CAS No. 1249203-25-5 is known for its ability to form coordination bonds with metal ions, leading to the development of novel materials with unique physical and chemical properties. Recent research has focused on incorporating this compound into metallopolymers and hybrid materials, which could find applications in catalysis, sensing, and energy storage technologies.

The latest studies on 3-(4-Ethyl-4H-1,2,4-triazol-3-yl)piperidine have delved into its mechanistic interactions at the molecular level. Advanced computational techniques, such as molecular docking and dynamics simulations, have provided insights into how this compound interacts with biological systems. These findings have not only enhanced our understanding of its pharmacokinetic properties but also opened new avenues for optimizing its therapeutic potential.

In conclusion, CAS No. 1249203-25-5, or 3-(4-Ethyl-4H-1,2,4-triazol-3-yl)piperidine, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.